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Solubility and Stability Profile at a Glance
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Compound Focus: Domiphen Bromide

CAS No.: 538-71-6

Cat. No.: S526505

Table 1: Solubility Profile of Domiphen Bromide [1]

Solvent  Solubility Notes

DMSO 83 mg/mL (200.26 mM) Moisture-absorbing DMSO reduces solubility; use fresh DMSO.
Water 83 mg/mL -

Ethanol 83 mg/mL -

Table 2: Stability Under Stress Conditions [2] [3] [4]

Stress Condition Degradation Key Findings

Base Hydrolysis  High (26.72%) Highest susceptibility; leads to decomposition.

Acid Hydrolysis Moderate Shows significant degradation.
(18.45%)

Oxidative Stress  Moderate Can lead to bromination, forming p-bromodomiphen
(15.23%) bromide.

Thermal Stress Stable No significant degradation observed.
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Stress Condition Degradation Key Findings
Photolytic Stable (in solution)  Solution remains stable for 24h at 25°C and 48h at 4°C.
Stress

Experimental Protocols and Analytical Methodology

For researchers aiming to reproduce stability studies or quantify Domiphen Bromide, the following

validated protocol can be employed.

Robust RP-HPLC Analysis Method

A recent (2025) study developed and validated a stability-indicating reversed-phase HPLC method for the

quantitative determination of Domiphen Bromide in pharmaceuticals, following ICH guidelines [2].

¢ Chromatographic Conditions:
o Column: Inertsil ODS-3 reversed-phase C18 (3.0 x 250 mm, 5 pm).
o Mobile Phase: Acetonitrile and 0.0116 M perchloric acid (pH ~2.0) in a 70:30 (v/v) ratio.
o Flow Rate: 2.0 mL/min.
o Detection: DAD at 275 nm.
o Injection Volume: 20 pL.
o Column Temperature: 25 °C.
o Run Time: < 6 minutes.
e Sample Preparation:
o Use a diluent of ethanol and bidistilled water (1:1, v/v).
o Filter samples through a 0.45 um nylon membrane before injection.
¢ Method Validation:
o Linearity: Excellent from 1.132-1000 pg/mL (r2 > 0.999).
o Sensitivity: LOD of 0.373 pg/mL and LOQ of 1.132 pg/mL.
o Precision: RSD < 2% for both intra-day and inter-day analyses.
o Accuracy: 98.8 to 99.76% recovery across three concentration levels.

Forced Degradation Studies Protocol
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The same study conducted forced degradation under ICH-recommended stress conditions to confirm the
method's stability-indicating capacity [2]. The workflow for these studies is outlined below. The diagram
illustrates the experimental workflow for conducting forced degradation studies on Domiphen Bromide as

per ICH guidelines, leading to the identification of a novel brominated derivative with antimicrobial activity.

Gomiphen Bromide Sampla
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A key finding from degradation studies is that under oxidative stress, the bromide counter-ion can brominate
the phenyl ring of Domiphen Bromide, leading to a novel compound: p-bromodomiphen bromide [4].
Notably, this degradant demonstrates promising antimicrobial activity, potentially comparable to or even

better than the parent compound, particularly against Gram-positive bacteria [4].

Key Insights for Research and Development

e Stability in Formulations: Domiphen Bromide is susceptible to base hydrolysis and somewhat to
acid and oxidative stress. This necessitates careful consideration of pH and the exclusion of oxidizing
agents in formulation development to ensure product shelf-life [2].

e Synergistic Potential: Beyond its use as a preservative, Domiphen Bromide shows promise in
combination therapies. It has been found to restore the efficacy of colistin against colistin-resistant
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Gram-negative bacteria and exhibits synergistic effects with other antifungal agents like miconazole

[5].

¢ Novel Biological Activity: Recent research has characterized Domiphen Bromide as a fast-acting
antiplasmodial agent that inhibits the apicoplastidic methyl erythritol phosphate (MEP) pathway in
Plasmodium falciparum, presenting a model for new antimalarial drug development [6].

The RP-HPLC method provided offers a reliable, green, and cost-effective tool for quality control and

stability monitoring of Domiphen Bromide in both pure and formulated products [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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